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Introduction
Rabeprazole, a second-generation proton pump inhibitor (PPI), effectively suppresses gastric

acid secretion by irreversibly inhibiting the H+/K+-ATPase in gastric parietal cells.[1][2] Beyond

its well-established role in managing acid-related disorders, emerging research indicates that

rabeprazole possesses multifaceted biological activities, including anti-inflammatory, anti-

proliferative, and pro-apoptotic effects.[1][2] Recent studies have highlighted its potential to

modulate key signaling pathways implicated in gastrointestinal diseases, such as the STAT3

and PKA/CREB pathways. The advent of three-dimensional (3D) organoid technology, which

allows for the in vitro cultivation of structures that closely mimic the cytoarchitecture and

functionality of native organs, presents a powerful platform to investigate the complex cellular

and molecular effects of rabeprazole in a more physiologically relevant context than traditional

2D cell culture.[3][4][5][6][7] This document provides detailed application notes and protocols

for the use of rabeprazole sodium in 3D gastric organoid culture systems.

Application Notes
Rabeprazole sodium can be utilized in 3D gastric organoid cultures to investigate a range of

biological processes, including:

Inhibition of Proliferation and Glycolysis: Rabeprazole has been shown to suppress cell

proliferation in gastric epithelial cells by targeting STAT3-mediated glycolysis.[8][9][10]
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Organoid models can be used to further elucidate this mechanism and assess the impact on

organoid growth and metabolism.

Induction of Ferroptosis: Recent findings suggest that rabeprazole can induce ferroptosis, a

form of iron-dependent programmed cell death, in gastric epithelial cells through the

PKA/CREB/GPX4 signaling cascade.[11][12][13] 3D organoids provide a valuable tool to

study the induction and consequences of ferroptosis in a tissue-like context.

Modulation of Epithelial Barrier Function: Rabeprazole has been reported to affect gastric

epithelial barrier function by regulating the expression of tight junction proteins like ZO-1

through the FOXF1/STAT3 pathway.[14] The impact of rabeprazole on the barrier integrity of

gastric organoids can be assessed using various functional assays.

Anti-cancer Effects: Studies on gastric cancer cell lines have demonstrated the anti-

proliferative and pro-apoptotic effects of rabeprazole, mediated in part through the

inactivation of the ERK1/2 signaling pathway.[1][2] Patient-derived gastric cancer organoids

offer a promising preclinical model to evaluate the therapeutic potential of rabeprazole.

Quantitative Data Summary
The following tables summarize quantitative data from studies on rabeprazole's effects on

gastric cells. These values, primarily derived from 2D cell culture experiments, can serve as a

starting point for designing experiments in 3D organoid systems.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 13 Tech Support

https://www.researchgate.net/publication/385982111_Rabeprazole_suppressed_gastric_intestinal_metaplasia_through_activation_of_GPX4-mediated_ferroptosis
https://pmc.ncbi.nlm.nih.gov/articles/PMC11578692/
https://doaj.org/article/ee81512c48054e9c8a32d7b3c6b8ca39
https://www.researchgate.net/publication/369145179_Rabeprazole_Destroyed_Gastric_Epithelial_Barrier_Function_through_FOXF1STAT3-mediated_ZO-1_Expression
https://pmc.ncbi.nlm.nih.gov/articles/PMC4156221/
https://www.researchgate.net/publication/265472357_Rabeprazole_exhibits_antiproliferative_effects_on_human_gastric_cancer_cell_lines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Cell Line

Rabeprazol
e
Concentrati
on

Treatment
Duration

Observed
Effect

Reference

Cell Viability MKN-28 0.2 mM 16 hours

Significant

decrease in

cell viability

[1]

Apoptosis AGS 0.2 mM 72 hours

72.21 ±

3.24%

apoptotic

cells

[1]

Gene

Expression
BGC823 100 µM 48 hours

Inhibition of

CDX2 and

MUC2

expression

[15]

Protein

Expression
BGC823 100 µM 48 hours

Decreased

GPX4 and

SLC7A11

protein

expression

[15]

Cell

Proliferation
BGC823

Dose-

dependent
Not specified

Suppression

of cell

proliferation

and inhibition

of HK2-

mediated

glycolysis

[8]

Signaling

Pathway
BGC823 Not specified Not specified

Reduced

phosphorylati

on of STAT3

[8]

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4156221/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4156221/
https://www.researchgate.net/figure/Rabeprazole-modulated-gastric-intestinal-metaplasia-in-dependent-of-ferroptosis-A_fig2_385982111
https://www.researchgate.net/figure/Rabeprazole-modulated-gastric-intestinal-metaplasia-in-dependent-of-ferroptosis-A_fig2_385982111
https://pubmed.ncbi.nlm.nih.gov/33744226/
https://pubmed.ncbi.nlm.nih.gov/33744226/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Human Gastric Organoid Culture
This protocol is adapted from established methods for culturing normal human gastric

organoids.[16][17]

Materials:

Human gastric tissue

Cultrex® Organoid Harvesting Solution

Cultrex® Reduced Growth Factor Basement Membrane Extract (BME), Type 2

Advanced DMEM/F-12

Gastric Organoid Culture Medium (see recipe below)

TrypLE™ Express

Fetal Bovine Serum (FBS)

DMSO

Y-27632 dihydrochloride

24-well tissue culture plates

Gastric Organoid Culture Medium Recipe:
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Component Final Concentration

Advanced DMEM/F-12 Base Medium

B-27™ Supplement 1X

N-2 Supplement 1X

GlutaMAX™ Supplement 1X

HEPES 10 mM

Penicillin-Streptomycin 1X

Human EGF 50 ng/mL

Human Noggin 100 ng/mL

Human R-Spondin1 1 µg/mL

Human FGF-10 100 ng/mL

Gastrin I (human) 10 nM

Wnt-3a 100 ng/mL

A83-01 500 nM

SB202190 10 µM

Procedure:

Establishment of Gastric Organoids:

Isolate gastric glands from human gastric tissue following established protocols.

Embed the isolated glands in Cultrex® RGF BME in a 24-well plate.

After polymerization of the BME, add 500 µL of Gastric Organoid Culture Medium to each

well.

Culture the organoids at 37°C in a 5% CO2 incubator.
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Maintenance and Passaging:

Replace the culture medium every 2-3 days.

Passage the organoids every 1-2 weeks. To passage, remove the medium and add

Cultrex® Organoid Harvesting Solution to depolymerize the BME.

Mechanically disrupt the organoids and re-embed them in fresh BME at a 1:3 to 1:5 split

ratio.

Rabeprazole Sodium Treatment of Gastric Organoids
This protocol provides a framework for treating established gastric organoids with rabeprazole
sodium. Optimization of concentration and duration of treatment is recommended.

Materials:

Established gastric organoid cultures

Rabeprazole sodium stock solution (dissolved in a suitable solvent, e.g., DMSO or water)

Gastric Organoid Culture Medium

Phosphate-buffered saline (PBS)

Procedure:

Preparation of Rabeprazole Working Solutions:

Prepare a series of working solutions of rabeprazole sodium in Gastric Organoid Culture

Medium at various concentrations (e.g., 10 µM, 50 µM, 100 µM, 200 µM). Include a

vehicle control (medium with the same concentration of solvent as the highest rabeprazole

concentration).

Treatment of Organoids:

Aspirate the existing medium from the organoid cultures.
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Add 500 µL of the prepared rabeprazole working solutions or vehicle control to the

respective wells.

Incubate the organoids for the desired treatment duration (e.g., 24, 48, or 72 hours).

Harvesting Organoids for Downstream Analysis:

After treatment, aspirate the medium and wash the organoids with cold PBS.

Harvest the organoids by depolymerizing the BME using Cultrex® Organoid Harvesting

Solution.

Pellet the organoids by centrifugation.

The organoid pellets can now be used for various downstream analyses such as RNA

extraction (for qPCR), protein extraction (for Western blotting), or viability assays.

Analysis of Rabeprazole's Effects
a. Quantitative Real-Time PCR (qPCR):

Extract total RNA from harvested organoids using a suitable kit.

Synthesize cDNA using a reverse transcription kit.

Perform qPCR using primers for target genes (e.g., HK2, CDX2, MUC2, GPX4, ZO-1) and a

housekeeping gene for normalization.

b. Western Blotting:

Lyse harvested organoids in RIPA buffer supplemented with protease and phosphatase

inhibitors.

Determine protein concentration using a BCA assay.

Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

Probe the membrane with primary antibodies against target proteins (e.g., p-STAT3, STAT3,

HK2, GPX4, cleaved caspase-3) and a loading control (e.g., β-actin or GAPDH).
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Incubate with HRP-conjugated secondary antibodies and visualize using an enhanced

chemiluminescence (ECL) system.

c. Cell Viability Assay (e.g., CellTiter-Glo® 3D):

Culture organoids in a 96-well plate.

Treat with rabeprazole as described above.

Perform the CellTiter-Glo® 3D assay according to the manufacturer's instructions to

measure ATP levels as an indicator of cell viability.

Signaling Pathways and Experimental Workflows
Rabeprazole-Mediated Inhibition of STAT3 Signaling
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Caption: Rabeprazole inhibits STAT3 phosphorylation and glycolysis.

Rabeprazole-Induced Ferroptosis via the
PKA/CREB/GPX4 Pathway
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Caption: Rabeprazole induces ferroptosis by disrupting PKA/CREB signaling.
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Experimental Workflow for Rabeprazole Treatment in
Gastric Organoids
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Caption: Workflow for rabeprazole treatment and analysis in organoids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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